Glucagon Receptor Antagonist I
Glucagon Receptor Antagonist I
Glucagon receptor antagonist I is a competitive antagonist of the glucagon receptor (GCGR; IC50 = 181 nM). It blocks glucagon-induced glycogenolysis in primary human hepatocytes and isolated liver. Glucagon receptor antagonist I, at 50 mg/kg, reduces the increase in glucose levels observed after intraperitoneal administration of glucagon in humanized mice. Glucagon receptor antagonist inactive control (Item No. 21188) does not prevent glucagon-mediated actions.
Brand Name:
Vulcanchem
CAS No.:
438618-32-7
VCID:
VC0163024
InChI:
InChI=1S/C20H30N2OS/c1-6-13(7-2)18(23)22-19-16(12-21)15-10-9-14(11-17(15)24-19)20(4,5)8-3/h13-14H,6-11H2,1-5H3,(H,22,23)
SMILES:
CCC(CC)C(=O)NC1=C(C2=C(S1)CC(CC2)C(C)(C)CC)C#N
Molecular Formula:
C20H30N2OS
Molecular Weight:
346.5 g/mol
Glucagon Receptor Antagonist I
CAS No.: 438618-32-7
Reference Standards
VCID: VC0163024
Molecular Formula: C20H30N2OS
Molecular Weight: 346.5 g/mol
| CAS No. | 438618-32-7 |
|---|---|
| Product Name | Glucagon Receptor Antagonist I |
| Molecular Formula | C20H30N2OS |
| Molecular Weight | 346.5 g/mol |
| IUPAC Name | N-[3-cyano-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-ethylbutanamide |
| Standard InChI | InChI=1S/C20H30N2OS/c1-6-13(7-2)18(23)22-19-16(12-21)15-10-9-14(11-17(15)24-19)20(4,5)8-3/h13-14H,6-11H2,1-5H3,(H,22,23) |
| Standard InChIKey | SWIBDWBSJSJQHL-UHFFFAOYSA-N |
| SMILES | CCC(CC)C(=O)NC1=C(C2=C(S1)CC(CC2)C(C)(C)CC)C#N |
| Canonical SMILES | CCC(CC)C(=O)NC1=C(C2=C(S1)CC(CC2)C(C)(C)CC)C#N |
| Description | Glucagon receptor antagonist I is a competitive antagonist of the glucagon receptor (GCGR; IC50 = 181 nM). It blocks glucagon-induced glycogenolysis in primary human hepatocytes and isolated liver. Glucagon receptor antagonist I, at 50 mg/kg, reduces the increase in glucose levels observed after intraperitoneal administration of glucagon in humanized mice. Glucagon receptor antagonist inactive control (Item No. 21188) does not prevent glucagon-mediated actions. |
| Synonyms | GCGR Antagonist I |
| Reference | 1.Qureshi, S.A.,Candelore, M.R.,Xie, D., et al. A novel glucagon receptor antagonist inhibits glucagon-mediated biological effects. Diabetes 53(12), 3267-3273 (2004). |
| PubChem Compound | 619101 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume